Cas no 1368374-66-6 (2,2,2-trifluoro-1-(2-fluoro-4-methoxyphenyl)ethan-1-one)

• Product Name: 2,2,2-trifluoro-1-(2-fluoro-4-methoxyphenyl)ethan-1-one
• CAS No: 1368374-66-6
• MF: C₉H₆F₄O₂
• MW: 222.136356830597
• CID: 6357548
• PubChem ID: 81304716
• Update Time: 2025-10-30

2,2,2-trifluoro-1-(2-fluoro-4-methoxyphenyl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2,2,2-trifluoro-1-(2-fluoro-4-methoxyphenyl)ethan-1-one
• 2,2,2-Trifluoro-1-(2-fluoro-4-methoxyphenyl)ethanone
• Ethanone, 2,2,2-trifluoro-1-(2-fluoro-4-methoxyphenyl)-
• starbld0013616
• AKOS019876708
• 1368374-66-6
• EN300-1933371

• Inchi： 1S/C9H6F4O2/c1-15-5-2-3-6(7(10)4-5)8(14)9(11,12)13/h2-4H,1H3
• InChI Key： IZUDIRMSQZNJKP-UHFFFAOYSA-N
• SMILES： C(=O)(C1=CC=C(OC)C=C1F)C(F)(F)F

Computed Properties

• Exact Mass: 222.03039208g/mol
• Monoisotopic Mass: 222.03039208g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Density: 1.341±0.06 g/cm3(Predicted)
• Boiling Point: 225.6±35.0 °C(Predicted)

Additional information on 2,2,2-trifluoro-1-(2-fluoro-4-methoxyphenyl)ethan-1-one

Introduction to 2,2,2-trifluoro-1-(2-fluoro-4-methoxyphenyl)ethan-1-one (CAS No. 1368374-66-6)

2,2,2-trifluoro-1-(2-fluoro-4-methoxyphenyl)ethan-1-one is a fluorinated aromatic ketone that has garnered significant attention in the field of pharmaceutical chemistry and organic synthesis due to its unique structural properties and potential applications. This compound, identified by the CAS number 1368374-66-6, features a trifluoromethyl group and a fluoro-substituted methoxyphenyl moiety, which contribute to its distinct chemical behavior and reactivity. The presence of these fluorine atoms not only enhances the lipophilicity of the molecule but also influences its metabolic stability and interaction with biological targets.

The trifluoromethyl group is a well-known pharmacophore in drug design, often employed to improve metabolic stability, binding affinity, and pharmacokinetic properties. In contrast, the fluoro-substituted methoxyphenyl ring introduces additional electronic and steric effects that can modulate the compound's biological activity. Such structural features make 2,2,2-trifluoro-1-(2-fluoro-4-methoxyphenyl)ethan-1-one a promising candidate for further investigation in medicinal chemistry.

Recent studies have highlighted the utility of fluorinated aromatic ketones in the development of novel therapeutic agents. For instance, researchers have explored the use of such compounds in the synthesis of kinase inhibitors, where the fluorine atoms play a crucial role in optimizing binding interactions with protein targets. The fluoro-substituted methoxyphenyl moiety in 2,2,2-trifluoro-1-(2-fluoro-4-methoxyphenyl)ethan-1-one has been shown to enhance the compound's ability to interact with specific enzymes, potentially leading to improved therapeutic efficacy.

Moreover, the trifluoromethyl group in this compound contributes to its resistance against oxidative degradation, making it a stable intermediate in synthetic pathways. This stability is particularly valuable in pharmaceutical applications where long-term storage and shelf life are critical considerations. The compound's structural rigidity due to the presence of multiple aromatic rings also facilitates precise molecular recognition events, which is essential for designing high-affinity binders.

In the realm of organic synthesis, 2,2,2-trifluoro-1-(2-fluoro-4-methoxyphenyl)ethan-1-one serves as a versatile building block for constructing more complex molecules. Its reactivity allows for further functionalization through various chemical transformations, such as nucleophilic addition or condensation reactions. These synthetic possibilities make it an attractive starting material for exploring new chemical pathways and developing innovative drug candidates.

One of the most compelling aspects of this compound is its potential application in addressing unmet medical needs. The combination of fluorine-containing groups and an aromatic ketone structure suggests that it may exhibit dual functionality—acting as both a scaffold for drug design and a modulator of biological processes. For example, studies have indicated that fluorinated aromatic ketones can influence enzyme activity by altering electron density and steric hindrance around active sites.

The fluoro-substituted methoxyphenyl ring in particular has been implicated in enhancing binding interactions with certain biological targets. This is partly due to the electron-withdrawing nature of fluorine atoms, which can strengthen hydrogen bonding or π-stacking interactions. Such properties are particularly relevant in the development of small-molecule inhibitors that require precise alignment with their protein targets.

Recent advancements in computational chemistry have also facilitated the rational design of molecules like 2,2,2-trifluoro-1-(2-fluoro-4-methoxyphenyl)ethan-1-one. By leveraging molecular modeling techniques, researchers can predict how different substituents will affect biological activity and optimize synthetic routes accordingly. This approach has led to the discovery of novel compounds with improved pharmacological profiles.

The pharmaceutical industry continues to invest heavily in fluorinated compounds due to their perceived advantages over traditional drug molecules. The stability provided by fluorine atoms can lead to longer half-lives for drugs once administered orally or intravenously. Additionally, fluorine substitution often enhances membrane permeability and reduces susceptibility to metabolic enzymes.

In conclusion, 1368374-66-6 (CAS No.) represents a significant advancement in medicinal chemistry with its unique structural features and potential therapeutic applications. The interplay between its trifluoromethyl, fluoro-substituted methoxyphenyl, and ketone functionalities offers a rich foundation for further exploration. As research progresses, 1368374-66-6 (CAS No.) may play an increasingly important role in developing next-generation pharmaceuticals that address complex diseases more effectively than existing treatments.